O-Demethoxypropane Aliskiren
O-Demethoxypropane Aliskiren
Brand Name:
Vulcanchem
CAS No.:
949925-77-3
VCID:
VC0031144
InChI:
InChI=1S/C26H45N3O5/c1-15(2)18(10-17-8-9-23(34-7)22(31)11-17)12-20(27)21(30)13-19(16(3)4)24(32)29-14-26(5,6)25(28)33/h8-9,11,15-16,18-21,30-31H,10,12-14,27H2,1-7H3,(H2,28,33)(H,29,32)/t18-,19-,20-,21-/m0/s1
SMILES:
CC(C)C(CC1=CC(=C(C=C1)OC)O)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N
Molecular Formula:
C26H45N3O5
Molecular Weight:
479.662
O-Demethoxypropane Aliskiren
CAS No.: 949925-77-3
Reference Standards
VCID: VC0031144
Molecular Formula: C26H45N3O5
Molecular Weight: 479.662
CAS No. | 949925-77-3 |
---|---|
Product Name | O-Demethoxypropane Aliskiren |
Molecular Formula | C26H45N3O5 |
Molecular Weight | 479.662 |
IUPAC Name | (2S,4S,5S,7S)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-7-[(3-hydroxy-4-methoxyphenyl)methyl]-8-methyl-2-propan-2-ylnonanamide |
Standard InChI | InChI=1S/C26H45N3O5/c1-15(2)18(10-17-8-9-23(34-7)22(31)11-17)12-20(27)21(30)13-19(16(3)4)24(32)29-14-26(5,6)25(28)33/h8-9,11,15-16,18-21,30-31H,10,12-14,27H2,1-7H3,(H2,28,33)(H,29,32)/t18-,19-,20-,21-/m0/s1 |
Standard InChIKey | BCUNQZNYUMYGGS-TUFLPTIASA-N |
SMILES | CC(C)C(CC1=CC(=C(C=C1)OC)O)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N |
Synonyms | (αS,γS,δS,ζS)-δ-Amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-γ,3-dihydroxy-4-methoxy-α,ζ-bis(1-methylethyl)benzeneoctanamide; (2S,4S,5S,7S)-5-Amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-7-(3-hydroxy-4-methoxybenzyl)-2-isopropyl-8-methylnonanam |
PubChem Compound | 73603892 |
Last Modified | Nov 12 2021 |
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